Cas no 1026012-16-7 (5-(Benzyloxymethyl)-4-methoxy-5h-pyrrolo[3,2-d]pyrimidine)

5-(Benzyloxymethyl)-4-methoxy-5h-pyrrolo[3,2-d]pyrimidine structure
1026012-16-7 structure
Product Name:5-(Benzyloxymethyl)-4-methoxy-5h-pyrrolo[3,2-d]pyrimidine
CAS No:1026012-16-7
MF:C15H15N3O2
MW:269.298503160477
CID:2864637
Update Time:2023-08-09

5-(Benzyloxymethyl)-4-methoxy-5h-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-N-(benzyloxymethyl)-9-deazahypoxanthine
    • 5-(benzyloxyMethyl)-4-Methoxy-5H-pyrrolo[3,2-d]pyriMidine
    • 4-Methoxy-5-[(phenylmethoxy)methyl]-5H-pyrrolo[3,2-d]pyrimidine
    • 5H-Pyrrolo[3,2-d]pyrimidine, 4-methoxy-5-[(phenylmethoxy)methyl]-
    • 5H-Pyrrolo[3,2-d]pyrimidine,4-methoxy-5-[(phenylmethoxy)methyl]-
    • 5-(Benzyloxymethyl)-4-methoxy-5h-pyrrolo[3,2-d]pyrimidine
    • Inchi: 1S/C15H15N3O2/c1-19-15-14-13(16-10-17-15)7-8-18(14)11-20-9-12-5-3-2-4-6-12/h2-8,10H,9,11H2,1H3
    • InChI Key: BVHDDIUMYNBRQQ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CN1C=CC2C1=C(N=CN=2)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 297
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.2

Experimental Properties

  • Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.043 g/l) (25 º C),
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